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Compound of Interest

Compound Name: 2,2-Diethenylheptanoic acid

CAS No.: 114519-98-1

Cat. No.: B14291557

Get Quote

2,2-Diethenylheptanoic acid (CAS: 114519-98-1) represents a specialized class of

-disubstituted carboxylic acids. Structurally characterized by a quaternary carbon at the

-position bearing two vinyl (ethenyl) groups and a lipophilic pentyl tail, this molecule presents
unique challenges in both steric hindrance and reactivity.

Unlike standard fatty acids, the geminal divinyl substitution introduces significant electron

density and potential for radical polymerization or oxidation, while the carboxylic acid moiety

retains its capacity for hydrogen bonding and proton donation. This guide moves beyond the

standard Safety Data Sheet (SDS) to provide a researcher-centric operational protocol,

grounding safety measures in the molecule's specific physicochemical behavior.

Physicochemical Characterization
To handle this compound effectively, one must understand its physical constants. The following

data aggregates calculated and experimental values for CAS 114519-98-1.
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Property Value / Description Technical Note

Chemical Name 2,2-Diethenylheptanoic acid

Synonyms: 2,2-

Divinylheptanoic acid; 2,2-

Bis(ethenyl)heptanoic acid

CAS Number 114519-98-1
Primary identifier for inventory

tracking

Molecular Formula
Degree of Unsaturation: 3 (1

Carbonyl, 2 Vinyls)

Molecular Weight 182.26 g/mol

Physical State
Viscous Liquid (Standard

Temp)

Likely colorless to pale yellow

oil based on homologs

Predicted pKa ~4.8

Typical for

-substituted carboxylic acids;

sterics may slightly weaken

acidity

Boiling Point ~280°C (Predicted)

High BP suggests low volatility,

but vacuum distillation is

required for purification

Solubility
Organic Solvents (DMSO,

DCM)

Poor water solubility due to the

alkyl chain and vinyl groups

Hazard Identification & Toxicology (SAR Analysis)
Note: Specific toxicological data for this exact CAS is limited. The following hazards are

determined via Structure-Activity Relationship (SAR) analysis, comparing it to Valproic Acid

(VPA) and acrylic acid derivatives.

Core Hazards (GHS Classification Framework)
Skin Corrosion/Irritation (Category 2): The free acid form is a direct irritant to dermal tissue.
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Serious Eye Damage/Irritation (Category 2A): Contact causes severe irritation due to acidic

pH and lipophilicity facilitating membrane penetration.

Specific Target Organ Toxicity (Single Exposure): Respiratory tract irritation if aerosolized.

Advanced Toxicological Insight: The VPA Analog Risk
Researchers must treat this compound as a potential Reproductive Toxin.

Mechanism: 2,2-Diethenylheptanoic acid is a structural analog of Valproic Acid (2-

propylpentanoic acid). VPA is a known teratogen and histone deacetylase (HDAC) inhibitor.

The "Vinyl" Factor: The substitution of propyl chains with vinyl groups changes the metabolic

profile (potential for epoxide formation via CYP450), but the steric bulk at the

-carbon mimics the VPA pharmacophore, suggesting potential cross-reactivity with
teratogenic pathways.

Operational Protocol: Synthesis & Handling
This section outlines a self-validating workflow for handling 2,2-diethenylheptanoic acid,

ensuring sample integrity and operator safety.

A. Storage & Stability Workflow
The vinyl groups at the

-position are susceptible to radical autoxidation or polymerization if exposed to light and
oxygen over time.

Atmosphere: Purge container with Argon or Nitrogen.

Temperature: Store at -20°C.

Stabilization: If storing for >6 months, consider adding a radical inhibitor (e.g., BHT) if

downstream applications permit.

B. Experimental Handling (The "Closed-Loop" Method)
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Objective: Transfer and react without exposure to moisture or oxygen.

Equilibration: Allow the sealed vial to reach room temperature inside a desiccator before

opening. This prevents water condensation on the cold liquid, which can lead to inconsistent

stoichiometry.

Solvent Choice: Dissolve in anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).

Avoid protic solvents (methanol) if performing acid-chloride conversions, as the steric bulk at

the

-carbon slows nucleophilic attack, requiring forcing conditions that may degrade the vinyl
groups.

Quenching: All glassware contacting the neat acid must be rinsed with a saturated Sodium

Bicarbonate (

) solution before removal from the fume hood to neutralize the acid and prevent vapor
release.

C. Visualization: Reactivity & Handling Logic
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Figure 1: Decision logic for assessing sample integrity prior to experimental use. Note the

critical check for polymerization (cloudiness) due to the reactive vinyl groups.
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Emergency Response & Neutralization
In the event of a spill or exposure, the unique combination of lipophilicity (penetrates skin) and

acidity (burns) requires a specific response protocol.

Spill Management Protocol
Isolate: Evacuate the immediate area (3-meter radius).

PPE: Butyl rubber gloves are preferred over Nitrile for extended contact with organic acids.

Neutralization:

Do NOT use water initially (spreads the hydrophobic oil).

Cover spill with a dry mix of Sodium Carbonate (

) and clay absorbent (1:1 ratio).

Wait for

evolution to cease.

Sweep into a hazardous waste container.

First Aid Logic
Skin Contact: Wash with soap and water (to emulsify the lipophilic tail) for 15 minutes. Pure

water alone is inefficient.

Eye Contact: Irrigate immediately. The acidic protons can cause corneal opacity.

Synthesis & Purification Insight
For researchers synthesizing this compound (e.g., via alkylation of a heptanoic acid precursor

or malonate synthesis), purification is the critical bottleneck.

Challenge: The boiling point is high, and the vinyl groups are thermally sensitive.

Solution: Avoid atmospheric distillation.
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Recommended Method:Kugelrohr Distillation (High Vacuum <0.1 mmHg) or Flash

Chromatography on silica gel (Acidified Hexane/EtOAc gradient).

Note: Use 1% Acetic Acid in the eluent to prevent tailing of the carboxylic acid on silica.

Visualization: Purification Workflow
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Figure 2: Purification strategy based on scale, prioritizing thermal stability.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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